Trichocarpin
Trichocarpin
Trichocarpin is a benzyl ester.
Brand Name:
Vulcanchem
CAS No.:
10590-85-9
VCID:
VC20999074
InChI:
InChI=1S/C20H22O9/c21-9-15-16(23)17(24)18(25)20(29-15)28-14-7-6-12(22)8-13(14)19(26)27-10-11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1
SMILES:
C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C20H22O9
Molecular Weight:
406.4 g/mol
Trichocarpin
CAS No.: 10590-85-9
Cat. No.: VC20999074
Molecular Formula: C20H22O9
Molecular Weight: 406.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trichocarpin is a benzyl ester. |
|---|---|
| CAS No. | 10590-85-9 |
| Molecular Formula | C20H22O9 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | benzyl 5-hydroxy-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate |
| Standard InChI | InChI=1S/C20H22O9/c21-9-15-16(23)17(24)18(25)20(29-15)28-14-7-6-12(22)8-13(14)19(26)27-10-11-4-2-1-3-5-11/h1-8,15-18,20-25H,9-10H2/t15-,16-,17+,18-,20-/m1/s1 |
| Standard InChI Key | QJWRHLSORLOREK-BFMVXSJESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)O)OC3C(C(C(C(O3)CO)O)O)O |
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